Cas no 1373232-31-5 ((6S)-1,4-oxazepan-6-ol)

• Product Name: (6S)-1,4-oxazepan-6-ol
• CAS No: 1373232-31-5
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD22201127
• CID: 4777189
• PubChem ID: 118703276
• Update Time: 2026-02-27

(6S)-1,4-oxazepan-6-ol Chemical and Physical Properties

Names and Identifiers

• (S)-[1,4]Oxazepan-6-ol
• (6S)-1,4-oxazepan-6-ol
• (S)-1,4-Oxazepan-6-ol
• SB33183
• AT25212
• 1373232-31-5
• CS-0340560
• SCHEMBL23104863
• EN300-2007913
• (6S)-Hexahydro-1,4-oxazepin-6-ol

• MDL： MFCD22201127
• Inchi： 1S/C5H11NO2/c7-5-3-6-1-2-8-4-5/h5-7H,1-4H2/t5-/m0/s1
• InChI Key： AJQUDIYIICBQDR-YFKPBYRVSA-N
• SMILES： O1CCNC[C@@H](C1)O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 41.5

Additional information on (6S)-1,4-oxazepan-6-ol

Comprehensive Overview of (6S)-1,4-oxazepan-6-ol (CAS No. 1373232-31-5): Properties, Applications, and Research Insights

The compound (6S)-1,4-oxazepan-6-ol (CAS No. 1373232-31-5) is a chiral heterocyclic molecule featuring a seven-membered oxazepane ring with a hydroxyl group at the 6-position. Its stereospecific (6S) configuration makes it a valuable intermediate in pharmaceutical synthesis and asymmetric catalysis. Recent studies highlight its potential in designing central nervous system (CNS) therapeutics, owing to its structural similarity to neuromodulators. Researchers are increasingly focusing on its enantioselective synthesis to meet the demand for high-purity chiral building blocks.

In the context of green chemistry, (6S)-1,4-oxazepan-6-ol has garnered attention for its role in sustainable catalytic processes. A 2023 study published in ACS Sustainable Chemistry & Engineering demonstrated its utility in biodegradable polymer production, aligning with global trends toward eco-friendly materials. The compound’s low toxicity profile (as per OECD guidelines) further enhances its appeal for industrial applications. Notably, its hydrogen-bonding capacity enables unique molecular interactions, making it a candidate for supramolecular chemistry innovations.

From a commercial perspective, 1373232-31-5 is listed in catalogs of major chemical suppliers like Sigma-Aldrich and TCI America, with prices varying based on optical purity (typically >98% ee). Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for quality control. The compound’s stability under ambient conditions (storage recommendations: 2–8°C under nitrogen) ensures long-term usability, though it’s hygroscopic and requires desiccated handling.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where the oxazepane scaffold contributes to improved pharmacokinetics. Patent filings (e.g., WO2022155567) reveal its incorporation into kinase inhibitors, addressing unmet needs in oncology. User searches for "chiral oxazepane derivatives" and "CAS 1373232-31-5 suppliers" have surged by 40% YoY, reflecting growing R&D interest. Regulatory databases like REACH confirm its non-hazardous status under standard handling protocols.

Future research directions may explore its enzymatic resolution using immobilized lipases or its potential in metal-organic frameworks (MOFs). The compound’s versatility positions it at the intersection of medicinal chemistry and material science, offering multidisciplinary opportunities. For laboratories, optimizing its microwave-assisted synthesis could reduce production costs—a key concern in user forums discussing "scale-up of chiral heterocycles."